Cas no 622792-61-4 ((2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate)

• Product Name: (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
• CAS No: 622792-61-4
• MF: C₂₃H₁₈O₆S
• MW: 422.450425624847
• CID: 5418477
• Update Time: 2025-07-29

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate
• (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C23H18O6S/c1-13-8-9-30-21(13)12-20-22(24)16-6-5-15(11-18(16)29-20)28-23(25)14-4-7-17(26-2)19(10-14)27-3/h4-12H,1-3H3
• InChI Key： VFUKEAHFBGSFRE-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3SC=CC=3C)C(=O)C2=CC=1)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

Compound Introduction: (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate (CAS No. 622792-61-4)

The compound (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate, identified by its CAS number 622792-61-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fused benzofuran ring system and a thiophene moiety makes it a structurally unique entity, which is often explored for its pharmacological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The benzofuran scaffold, particularly when combined with other functional groups such as the 3-methylthiophen-2-yl substituent, has shown promise in various biological assays. This compound's molecular architecture suggests that it may exhibit properties suitable for use as an intermediate in the synthesis of more complex molecules designed to interact with biological targets.

The 3,4-dimethoxybenzoate moiety in the compound's structure is particularly noteworthy. Dimethoxybenzoate groups are frequently incorporated into drug candidates due to their ability to enhance solubility and metabolic stability. This feature makes the compound an attractive candidate for further investigation into its pharmacokinetic profile. Additionally, the presence of a double bond in the (2Z)-configuration suggests potential for conformational flexibility, which can be crucial in determining binding affinity to biological receptors.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry. Thiophenes are known for their diverse biological activities and have been utilized in the development of drugs targeting various diseases. The incorporation of a thiophene ring into the benzofuran system of this compound may contribute to its unique pharmacological properties. Specifically, the interaction between the thiophene and other functional groups could lead to novel mechanisms of action that are not observed with simpler aromatic compounds.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The formation of the benzofuran core is a critical step, often requiring catalytic conditions to achieve the desired product. Subsequent functionalization with the 3-methylthiophen-2-yl group and the 3,4-dimethoxybenzoate moiety further complicates the synthetic route but also adds to the compound's complexity and potential therapeutic value.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. The exact mechanism of action remains under investigation, but early results are promising. Researchers are particularly interested in exploring its potential as a kinase inhibitor or as an agent that modulates neurotransmitter activity. These activities could make it a valuable tool in the development of treatments for neurological disorders or inflammatory conditions.

The< strong>CAS number 622792-61-4 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patents. As research progresses, this identifier will be essential for ensuring consistency in reporting experimental results and for regulatory purposes if the compound moves into clinical development.

The structural features of this molecule also make it an interesting candidate for computational studies. Molecular modeling techniques can be employed to predict how it might interact with biological targets at the atomic level. These simulations can help guide experimental efforts by identifying potential binding sites and optimizing lead structures before expensive wet-lab experiments are conducted.

In conclusion, (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate (CAS No. 622792-61-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at developing new therapeutic agents.